Cas no 922133-58-2 (3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 922133-58-2
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 6492448
• Update Time: 2025-05-25

3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 3,4-dimethoxy-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-

• Inchi： 1S/C17H18N2O5S/c1-23-15-7-5-13(10-16(15)24-2)25(21,22)19-12-4-6-14-11(9-12)3-8-17(20)18-14/h4-7,9-10,19H,3,8H2,1-2H3,(H,18,20)
• InChI Key： REMFTWQMCKBSIO-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3)(=O)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• pka: 8.44±0.20(Predicted)

Additional information on 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 922133-58-2)

The compound 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide, with the CAS number 922133-58-2, is a sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a tetrahydroquinoline core with a dimethoxybenzene sulfonamide moiety, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive sulfonamides.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide stands out due to its potential applications in targeting inflammatory pathways and neurodegenerative diseases. This aligns with current trends in drug development, where researchers are focusing on small molecule therapeutics for chronic conditions. Its CAS number 922133-58-2 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. These methods are well-documented in peer-reviewed journals, making it accessible to synthetic chemists. The compound's molecular weight and solubility profile are critical parameters for its formulation, especially in preclinical studies. Recent discussions in online forums and research communities highlight its potential as a lead compound for further optimization.

From a pharmacological perspective, the 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide exhibits moderate bioavailability and metabolic stability, which are essential for drug candidates. Its mechanism of action is under investigation, with preliminary studies suggesting interactions with protein targets involved in cell signaling. This has sparked interest in its potential use for cancer therapy and autoimmune disorders, topics frequently searched by healthcare professionals and researchers.

In addition to its therapeutic potential, the compound's structural analogs are being explored for their anti-microbial and anti-fungal properties. The CAS number 922133-58-2 is often cross-referenced with studies on drug resistance and novel antibiotics, addressing a global health concern. Its safety profile and toxicity data are also areas of active research, ensuring compliance with regulatory standards.

The commercial availability of 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. Its purity and stability are rigorously tested, meeting the demands of high-throughput screening and structure-activity relationship (SAR) studies. This compound exemplifies the intersection of organic chemistry and drug design, a hot topic in scientific conferences and publications.

Looking ahead, the 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide is poised to play a pivotal role in advancing precision medicine. Its multi-target potential and scalable synthesis make it a valuable asset for researchers tackling complex diseases. As the scientific community continues to explore its applications, the CAS number 922133-58-2 will remain a key identifier in databases and patent filings.